2,2'-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid

• CAS No.: 69498-88-0
• Molecular Formula: C10H18O6
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 2-[3-(carboxymethoxy)-2,3-dimethylbutan-2-yl]oxyacetic acid
• InChI: InChI=1S/C10H18O6/c1-9(2,15-5-7(11)12)10(3,4)16-6-8(13)14/h5-6H2,1-4H3,(H,11,12)(H,13,14)
• InChI Key: BBLBSJIXWZBFQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C)(C)OCC(=O)O)OCC(=O)O

Description

2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid is an organic compound with a complex structure that includes a butane backbone with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid can be achieved through several methods. One common approach involves the hydroisomerization of 2,3-dimethylbutane using an acid catalyst . Another method includes the isomerization of n-pentane in the presence of a catalyst containing combinations of palladium, platinum, rhodium, and rhenium on a matrix of zeolite, alumina, or silicon dioxide .

Industrial Production Methods: Industrial production of this compound typically involves the use of advanced catalytic processes to ensure high yield and purity. The choice of catalyst and reaction conditions, such as temperature and pressure, are crucial in optimizing the production process .

Chemical Reactions Analysis

Types of Reactions: 2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of functional groups that can interact with different reagents.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The reaction conditions, including temperature, solvent, and pH, play a significant role in determining the outcome of these reactions .

Major Products: The major products formed from the reactions of 2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid depend on the specific reaction conditions. For example, oxidation reactions may yield carboxylic acids, while reduction reactions can produce alcohols .

Scientific Research Applications

2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid has a wide range of applications in scientific research. In chemistry, it is used as a probe molecule in techniques that study the active sites of metal catalysts . In biology and medicine, it may be explored for its potential therapeutic properties, although specific applications in these fields require further research. In industry, this compound is used in the manufacture of agricultural chemicals and as an additive in fuels .

Mechanism of Action

The mechanism of action of 2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid involves its interaction with molecular targets and pathways within a given system. The specific pathways and targets depend on the context of its use, such as in catalytic processes or potential therapeutic applications. Detailed studies are required to elucidate the exact mechanisms involved .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid include 2,2-dimethylbutane, 2,3-dimethylbutane, and 3,3-dimethylbutane-2-ol .

Uniqueness: What sets 2,2’-[(2,3-Dimethylbutane-2,3-diyl)bis(oxy)]diacetic acid apart from these similar compounds is its unique structure that includes multiple functional groups, making it versatile for various chemical reactions and applications.